Cas no 2060034-68-4 (3-(trifluoromethyl)bicyclo1.1.1pentan-1-ylhydrazine hydrochloride)

• Product Name: 3-(trifluoromethyl)bicyclo1.1.1pentan-1-ylhydrazine hydrochloride
• CAS No: 2060034-68-4
• MF: C₆H₁₀ClF₃N₂
• MW: 202.605210781097
• MDL: MFCD30497494
• CID: 5242028
• PubChem ID: 137701664
• Update Time: 2026-03-08

3-(trifluoromethyl)bicyclo1.1.1pentan-1-ylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(Trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• hydrochloride
• 3-(trifluoromethyl)bicyclo1.1.1pentan-1-ylhydrazine hydrochloride

• MDL： MFCD30497494
• Inchi： 1S/C6H9F3N2.ClH/c7-6(8,9)4-1-5(2-4,3-4)11-10;/h11H,1-3,10H2;1H
• InChI Key： UAQJRRLPJIRIBX-UHFFFAOYSA-N
• SMILES： C(C12CC(NN)(C1)C2)(F)(F)F.Cl

Additional information on 3-(trifluoromethyl)bicyclo1.1.1pentan-1-ylhydrazine hydrochloride

Introduction to 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride (CAS No. 2060034-68-4)

3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride, with the CAS number 2060034-68-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride consists of a bicyclo[1.1.1]pentane core, which is a highly strained and rigid cyclic system. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. The hydrazine moiety, when protonated to form the hydrochloride salt, further contributes to its solubility and stability in aqueous environments.

Recent studies have explored the potential of 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride in various therapeutic areas. One notable application is in the development of central nervous system (CNS) disorders, where its unique structural features have shown promise in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to interact with serotonin receptors, suggesting potential utility in treating conditions such as depression and anxiety disorders.

In addition to CNS applications, 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride has also been extensively studied. Its high lipophilicity facilitates good absorption through biological membranes, while the rigid bicyclic structure provides enhanced metabolic stability, leading to prolonged drug action and reduced clearance rates. These characteristics are crucial for optimizing drug delivery and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride in various therapeutic settings. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective treatment option for a range of medical conditions.

Beyond its therapeutic applications, 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride has also found use in chemical synthesis as a versatile building block for constructing more complex molecules. Its unique reactivity profile allows for selective functionalization at specific sites, making it an invaluable tool for synthetic chemists working on the development of new pharmaceuticals and materials.

In conclusion, 3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-ylhydrazine hydrochloride (CAS No. 2060034-68-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further exploration and development in both academic and industrial settings.